Cas no 40497-64-1 ( )

  structure
  structure
Product Name: 
CAS No:40497-64-1
MF:C5H5ClN4O2
MW:188.571799039841
CID:925838
PubChem ID:301040
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-nitropyridine-2,6-diamine
    • 2,6-Diamino-4-chlor-3-nitropyridin
    • 2,6-diamino-4-chloro-3-nitropyridine
    • 4-chloro-3-nitro-pyridine-2,6-diamine
    • AC1L6XKC
    • NSC176972
    • DTXSID70306501
    • DS-014945
    • NSC-176972
    • 40497-64-1
    • 4-chloro-3-nitro-2,6-diaminopyridine
    •  
    • Inchi: 1S/C5H5ClN4O2/c6-2-1-3(7)9-5(8)4(2)10(11)12/h1H,(H4,7,8,9)
    • InChI Key: CMNUNCQRSZQOGH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N)N=C(C=1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 188.01025
  • Monoisotopic Mass: 188.0101031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 108.07
  • LogP: 2.49320

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